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Compound Focus: ZEN-2759

CAS No.: 1616400-50-0

Cat. No.: S547739

Profile of I-BET-762 (Molibresib)

[-BET-762 is a potent and selective small-molecule inhibitor that targets the Bromodomain and Extra-
Terminal (BET) family of proteins (BRD2, BRD3, BRD4, and BRDT) [1] [2]. It functions as an epigenetic
"reader” by competitively binding to the acetyl-lysine binding pockets of BET bromodomains, thereby
disrupting their interaction with acetylated histones and transcription factors [3] [4]. This action leads to the

downregulation of key oncogenic and inflammatory gene programs [5] [6].

The table below summarizes its core biochemical and pharmacological characteristics:

Characteristic Details for I-BET-762

Molecular Weight 423.9 g/mol [2] [6]

Primary Pan-BET bromodomain inhibitor [3] [1]

Mechanism

ICso (Cell-Free) ~32.5-42.5nM [2] [5]

Kd (Binding) 50.5-61.3nM [2]

Key Molecular Suppresses MYC expression; inhibits IL-6 production; induces cell cycle arrest
Effects and apoptosis in cancer cells [4] [5] [6]
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Characteristic Details for I-BET-762

Clinical Status Has entered clinical trials (e.g., for NUT midline carcinoma, other cancers) [7] [3]

Mechanism of Action and Experimental Data

The following diagram illustrates the established mechanism of action for I-BET-762, based on the search

results.
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This mechanism is supported by various experimental data:

¢ In Vitro Anti-inflammatory Activity: I-BET-762 inhibited lipopolysaccharide (LPS)-induced IL-6
production in human peripheral blood mononuclear cells (PBMCs) with an I1Cso of 0.316 pM [5].

¢ In Vitro Anti-cancer Activity: The compound demonstrated cytotoxicity against human leukemia cell
lines (e.g., MV4-11, MOLM13) with I1Cso values of 0.093 uM and 0.241 pM, respectively [5]. It also
inhibited MYC expression in Raji cells (ICso = 0.19 pM) [5].
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¢ In Vivo Efficacy: In preclinical breast and lung cancer models, I-BET-762 significantly delayed
tumor development [4]. It was administered orally in diet (60 mg/kg diet) or via gavage, showing
effects on both tumor cells and the immune microenvironment [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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